BMS-986020

• CAS No.: 1257213-50-5
• Product Name: BMS-986020
• Molecular Formula: C29H26N2O5
• Molecular Weight: 482.536
• IUPAC Name: 1-[4-[4-[3-methyl-4-[[(1R)-1-phenylethoxy]carbonylamino]-1,2-oxazol-5-yl]phenyl]phenyl]cyclopropane-1-carboxylic acid
• Standard InChI: InChI=1S/C29H26N2O5/c1-18-25(30-28(34)35-19(2)20-6-4-3-5-7-20)26(36-31-18)23-10-8-21(9-11-23)22-12-14-24(15-13-22)29(16-17-29)27(32)33/h3-15,19H,16-17H2,1-2H3,(H,30,34)(H,32,33)/t19-/m1/s1
• Standard InChIKey: GQBRZBHEPUQRPL-LJQANCHMSA-N
• SMILES: CC1=NOC(=C1NC(=O)OC(C)C2=CC=CC=C2)C3=CC=C(C=C3)C4=CC=C(C=C4)C5(CC5)C(=O)O
• Appearance: Solid powder
• Description: BMS-986020, also known as AM152 and AP-3152 free acid, is a potent and selective LPA1 antagonist. BMS-986020 is in Phase 2 clinical development for treating idiopathic pulmonary fibrosis. BMS-986020 selectively inhibits the LPA receptor, which is involved in binding of the signaling molecule lysophosphatidic acid, which in turn is involved in a host of diverse biological functions like cell proliferation, platelet aggregation, smooth muscle contraction, chemotaxis, and tumor cell invasion, among others.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BMS-986020; BMS986020; BMS 986020; AP-3152 free acid; AM152; AM 152; AM-152.
• Reference: 1: Kihara Y, Mizuno H, Chun J. Lysophospholipid receptors in drug discovery. Exp
• PubChem Compound: 49792850
• Last Modified: Nov 11 2021